N-(2-(cyclohex-1-en-1-yl)ethyl)-2-(4-(trifluoromethoxy)phenyl)-2H-tetrazole-5-carboxamide

• IUPAC Name: N-[2-(cyclohexen-1-yl)ethyl]-2-[4-(trifluoromethoxy)phenyl]tetrazole-5-carboxamide
• InChI: InChI=1S/C17H18F3N5O2/c18-17(19,20)27-14-8-6-13(7-9-14)25-23-15(22-24-25)16(26)21-11-10-12-4-2-1-3-5-12/h4,6-9H,1-3,5,10-11H2,(H,21,26)
• InChI Key: QKBCUSYFJLVFGR-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(=CC1)CCNC(=O)C2=NN(N=N2)C3=CC=C(C=C3)OC(F)(F)F
• Molecular Formula: C17H18F3N5O2
• Molecular Weight: 381.35 g/mol

Description

N-(2-(cyclohex-1-en-1-yl)ethyl)-2-(4-(trifluoromethoxy)phenyl)-2H-tetrazole-5-carboxamide is a useful research compound. Its molecular formula is C17H18F3N5O2 and its molecular weight is 381.359. The purity is usually 95%.
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Scientific Research Applications

Antitumor Activities

Research has shown that derivatives related to the tetrazole family, which includes the compound , have been synthesized and evaluated for their antitumor properties. These compounds, through their unique structures, have demonstrated potential in acting against various cancer cell lines, suggesting their utility in developing novel anticancer therapies (Stevens et al., 1984).

Synthesis and Characterization

The synthesis and characterization of compounds bearing structural similarities to N-(2-(cyclohex-1-en-1-yl)ethyl)-2-(4-(trifluoromethoxy)phenyl)-2H-tetrazole-5-carboxamide have been extensively studied. These studies focus on developing efficient synthesis routes and understanding the chemical properties and structures of these compounds, which are crucial for their application in various fields of research (Özer et al., 2009).

Enaminones and Anticonvulsant Activity

Some studies have explored the synthesis and biological evaluation of enaminones, which share functional groups with the compound , showing promising anticonvulsant activities. These findings contribute to the development of new therapeutic agents for epilepsy and related neurological disorders (Jackson et al., 2012).

Molecular Imaging and Receptor Binding

Research has also been conducted on fluorinated derivatives of similar compounds for their potential use in molecular imaging, particularly in positron emission tomography (PET) scans to assess serotonin 5-HT1A receptor distribution in the brain. These studies highlight the compound's application in neuroscience research and the development of diagnostic tools for neuropsychiatric disorders (Lang et al., 1999).

Antimicrobial and Antioxidant Studies

Compounds structurally related to N-(2-(cyclohex-1-en-1-yl)ethyl)-2-(4-(trifluoromethoxy)phenyl)-2H-tetrazole-5-carboxamide have been investigated for their antimicrobial and antioxidant properties. These studies demonstrate the potential of these compounds in contributing to the development of new antimicrobial agents and antioxidants, providing insights into their broader applications in medical and pharmaceutical research (Raghavendra et al., 2016).